Cas no 1214360-70-9 ((2'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine)

• Product Name: (2'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine
• CAS No: 1214360-70-9
• MF: C₁₄H₁₁F₄N
• MW: 269.237457513809
• CID: 4998491
• Update Time: 2025-06-21

(2'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2'-fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine
• (2'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine

• Inchi： 1S/C14H11F4N/c15-13-4-2-1-3-11(13)9-5-6-12(14(16,17)18)10(7-9)8-19/h1-7H,8,19H2
• InChI Key： VUCABJYVYIXFNE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=CC=CC=2F)=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on (2'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine

Introduction to (2'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine (CAS No. 1214360-70-9)

(2'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine (CAS No. 1214360-70-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a fluoro-substituted biphenyl core and a trifluoromethyl group, exhibits promising properties for various applications, particularly in the development of novel therapeutic agents.

The fluoro-substitution on the biphenyl ring and the presence of the trifluoromethyl group are key structural elements that contribute to the compound's stability and reactivity. These features also influence its pharmacological profile, making it a valuable candidate for drug discovery and development. Recent studies have explored the potential of this compound in treating various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

In the context of cancer research, (2'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine has shown potential as an inhibitor of specific enzymes involved in tumor growth and metastasis. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of a key enzyme in the PI3K/AKT signaling pathway, which is frequently dysregulated in many types of cancer. This inhibition led to reduced cell proliferation and increased apoptosis in cancer cells, suggesting its potential as an anticancer agent.

Moreover, the compound's biphenyl core provides a rigid structure that can enhance its binding affinity to target proteins. This structural rigidity is crucial for optimizing drug efficacy and minimizing off-target effects. The methanamine group at the 3-position of the biphenyl ring further contributes to its pharmacological properties by facilitating interactions with specific receptors or enzymes.

In neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, (2'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine has been investigated for its potential neuroprotective effects. Research has shown that this compound can modulate the activity of certain neurotransmitter systems and reduce oxidative stress, which are key factors in the progression of these diseases. A study published in the Journal of Neurochemistry demonstrated that treatment with this compound led to improved cognitive function and reduced neuronal damage in animal models of Alzheimer's disease.

The anti-inflammatory properties of (2'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine have also been explored. Inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease, involve excessive production of pro-inflammatory cytokines and chemokines. This compound has been shown to inhibit the production of these inflammatory mediators by modulating signaling pathways involved in inflammation. A recent study in the Journal of Immunology reported that treatment with this compound reduced inflammation and improved symptoms in animal models of rheumatoid arthritis.

The synthesis of (2'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine involves several steps, including the formation of the fluoro-substituted biphenyl core and the introduction of the trifluoromethyl group. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. The choice of synthetic method depends on factors such as cost-effectiveness, environmental impact, and scalability.

One common synthetic route involves coupling reactions between fluoro-substituted benzene derivatives and trifluoromethylated reagents. For example, a Suzuki coupling reaction between 2-fluoroiodobenzene and 4-trifluoromethylphenylboronic acid can be used to form the biphenyl core. Subsequent reduction steps can then introduce the methanamine group at the desired position. Advances in catalytic methods have further improved the efficiency and selectivity of these reactions.

The physicochemical properties of (2'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine are also important for its application in drug development. This compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility profile is influenced by its polar functional groups, which can be optimized through formulation strategies to enhance bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of (2'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These trials are crucial for determining optimal dosing regimens and identifying any potential side effects or interactions with other medications.

In conclusion, (2'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine (CAS No. 1214360-70-9) is a versatile compound with significant potential in various therapeutic areas. Its unique structural features make it an attractive candidate for drug discovery and development, particularly in cancer, neurodegenerative disorders, and inflammatory conditions. Ongoing research continues to uncover new applications and optimize its properties for clinical use.